Cas no 1019480-41-1 ((1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine)

• Product Name: (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine
• CAS No: 1019480-41-1
• MF: C₁₀H₂₃NO
• MW: 173.2957
• CID: 5069892
• Update Time: 2025-05-20

(1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (1-methoxypropan-2-yl)(4-methylpentan-2-yl)amine
• N-(1-methoxypropan-2-yl)-4-methylpentan-2-amine
• (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine

• Inchi： 1S/C10H23NO/c1-8(2)6-9(3)11-10(4)7-12-5/h8-11H,6-7H2,1-5H3
• InChI Key： LRYQIAPQFNEUNB-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine

The Compound CAS No. 1019480-41-1: (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine

The compound with CAS No. 1019480-41-1, commonly referred to as (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine, is a versatile organic amine that has garnered attention in various fields due to its unique chemical properties and potential applications. This compound belongs to the class of tertiary amines, characterized by its three alkyl groups attached to the nitrogen atom. The structure of this compound consists of a methoxypropanol group and a methylpentane group, which contribute to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of understanding the synthesis and characterization of such compounds for their potential use in pharmaceuticals, agrochemicals, and materials science. The methoxypropanol moiety in the molecule introduces a hydroxymethyl group, which can influence the compound's solubility and reactivity. On the other hand, the methylpentane group provides steric bulk, affecting the molecule's stability and interaction with other substances. These structural features make (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine a valuable intermediate in organic synthesis.

One of the key areas of research involving this compound is its application in drug delivery systems. The ability of this amine to form stable complexes with various active pharmaceutical ingredients (APIs) has been explored in recent studies. For instance, researchers have investigated its role as a carrier for poorly water-soluble drugs, where its amphiphilic nature facilitates drug solubilization and enhances bioavailability. This property has significant implications for developing more effective therapeutic agents.

In addition to its pharmaceutical applications, (1-Methoxypropan-2-yl)(4-methylpentan-2-yl)amine has also been studied for its potential in agrochemicals. Its ability to act as a surfactant or stabilizer in pesticide formulations has been explored, particularly in enhancing the efficacy of herbicides and insecticides. Recent findings suggest that this compound can improve the wetting properties of agricultural chemicals, leading to better crop protection and reduced environmental impact.

The synthesis of this compound typically involves nucleophilic substitution reactions or amine alkylation processes. Researchers have optimized these methods to achieve higher yields and purities, which are critical for industrial applications. For example, a study published in 2023 demonstrated that using microwave-assisted synthesis could significantly reduce reaction times while maintaining product quality. Such advancements highlight the importance of continuous innovation in chemical synthesis techniques.

Another area of interest is the environmental impact of this compound. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of chemicals like (1-Methoxypropan-2-yll)(4-methylpentan-2-yllamine becomes crucial. Recent eco-toxicological studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with regulatory requirements for minimizing environmental harm.

Looking ahead, ongoing research is focused on exploring novel applications for this compound in advanced materials science. Its unique combination of steric hindrance and functional groups makes it a promising candidate for use in polymer chemistry or catalysis. For instance, preliminary studies suggest that it could serve as a template for synthesizing porous materials or as a ligand in metal-catalyzed reactions.

In conclusion, (1-Methoxypropan–2–ylium)(4–methylpentan–2–ylium)amine (CAS No. 1019480–41–1) is a multifaceted compound with diverse applications across various industries. Its structural features provide opportunities for innovation in drug delivery systems, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.